molecular formula C11H16N2O2 B8504112 N-(2-Hydroxyphenyl)-N',N'-diethylurea

N-(2-Hydroxyphenyl)-N',N'-diethylurea

Cat. No.: B8504112
M. Wt: 208.26 g/mol
InChI Key: QHBVEFVZQUQWJG-UHFFFAOYSA-N
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Description

N-(2-Hydroxyphenyl)-N',N'-diethylurea is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H16N2O2

Molecular Weight

208.26 g/mol

IUPAC Name

1,1-diethyl-3-(2-hydroxyphenyl)urea

InChI

InChI=1S/C11H16N2O2/c1-3-13(4-2)11(15)12-9-7-5-6-8-10(9)14/h5-8,14H,3-4H2,1-2H3,(H,12,15)

InChI Key

QHBVEFVZQUQWJG-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)NC1=CC=CC=C1O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzoxazolinone (1 mole) was stirred with 2 moles of diethylamine (dissolved in industrial alcohol) at 50° C. for 48 hours, then the alcohol and excess of diethylamine were distilled off under reduced pressure at below 60° C. The residue was taken up in acetone, the desired product was precipitated by adding water and then it was filtered off and dried under reduced pressure at 80° C.
Quantity
1 mol
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2 mol
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